8-Nitrocinnoline
Overview
Description
8-Nitrocinnoline is a chemical compound with the molecular formula C8H5N3O2 and a molecular weight of 175.14 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of 8-Nitrocinnoline and its analogues has been a subject of interest in the field of industrial and synthetic organic chemistry . Various synthesis protocols have been reported, including classical synthesis protocols like Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach . Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions are also used for the construction and functionalization of this compound .Molecular Structure Analysis
8-Nitrocinnoline contains a total of 80 bonds, including 32 non-H bonds, 6 multiple bonds, 12 rotatable bonds, 6 aromatic bonds, 3 six-membered rings, and 1 aromatic ether .Chemical Reactions Analysis
The chemical reactions involving 8-Nitrocinnoline are diverse and complex. The compound plays a significant role in the field of medicinal chemistry, with numerous articles reporting its synthesis and functionalization for biological and pharmaceutical activities .Physical And Chemical Properties Analysis
8-Nitrocinnoline has a molecular formula of C8H5N3O2 and a molecular weight of 175.14 . More detailed physical and chemical properties are not available in the retrieved sources.Scientific Research Applications
Oxidation Studies : The oxidation of 8-Nitrocinnoline has been explored, demonstrating the formation of various compounds like 8-nitrocinnoline 2-oxide, 7-nitroindazole, and 8-nitro-4-cinnolinol. This research is crucial for understanding the chemical properties and reaction pathways of 8-Nitrocinnoline (Suzuki, Nakashima, & Nagasawa, 1965).
Synthesis and Antibacterial Properties : A study focused on the preparation of new 8-nitrofluoroquinolone models and investigating their antibacterial properties. This research is significant for developing new antibacterial agents and understanding the role of 8-Nitrocinnoline derivatives in this context (Al-Hiari et al., 2007).
Ambident Reactivity in Organic Synthesis : The reactivity of nitro heteroaromatic compounds, including 8-Nitrocinnoline, has been studied, revealing their potential in synthesizing various organic compounds such as pyrimidine N-oxides and pyrroles (Murashima et al., 1996).
Corrosion Inhibition : Research on quinoline derivatives, including 8-nitroquinoline, has shown their effectiveness as corrosion inhibitors for aluminum alloys. This application is crucial for industrial processes and materials science (Wang et al., 2015).
Mutagenesis Research : The mutagenic effects of compounds like 8-nitroquinoline have been studied, providing insights into their potential genetic impacts and applications in biomedical research (Epler et al., 1977).
Safety and Hazards
When handling 8-Nitrocinnoline, it is advised to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes . Personal protective equipment, including chemical impermeable gloves, should be worn, and adequate ventilation should be ensured . In case of accidental release, personnel should be evacuated to safe areas, and the chemical should be collected and disposed of in suitable and closed containers .
properties
IUPAC Name |
8-nitrocinnoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5N3O2/c12-11(13)7-3-1-2-6-4-5-9-10-8(6)7/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FRFXSLFKGVXHJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)[N+](=O)[O-])N=NC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40506298 |
Source
|
| Record name | 8-Nitrocinnoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40506298 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2942-37-2 |
Source
|
| Record name | 8-Nitrocinnoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40506298 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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